N-Trans-Feruloylmethoxytyramine

• CAS: 83608-86-0
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• InChI: InChI=1S/C19H21NO5/c1-24-17-11-13(3-6-15(17)21)5-8-19(23)20-10-9-14-4-7-16(22)18(12-14)25-2/h3-8,11-12,21-22H,9-10H2,1-2H3,(H,20,23)/b8-5+
• InChIKey: GRXBVKANHNUZNL-VMPITWQZSA-N

N-Trans-Feruloylmethoxytyramine (CAS 83608-86-0): A Differentiated Feruloylamide for Neuroinflammation and Anti-Inflammatory Research

N-Trans-Feruloylmethoxytyramine (CAS 83608-86-0), also known as N-trans-feruloyl-3-methoxytyramine, is a naturally occurring hydroxycinnamic acid amide alkaloid (C19H21NO5; MW 343.37) [1]. It is a secondary metabolite isolated from diverse plant genera including Corydalis, Hernandia, Bassia, and Agathophora [2]. Unlike its close structural analogs N-trans-feruloyltyramine and N-trans-feruloyldopamine, this compound is specifically characterized by a 3-methoxy substitution on the tyramine moiety, which confers a distinct biological activity profile in inflammation and neurodegeneration models [3].

Naturally occurring hydroxycinnamic acid amide alkaloid

3-Methoxy substitution differentiates from close feruloyl analogs

Applied in inflammation and neuroinflammation research models

• [1] CAS Common Chemistry. N-trans-Feruloylmethoxytyramine. CAS Registry Number 83608-86-0. View Source
• [2] PubChem. N-trans-Feruloylmethoxytyramine. National Center for Biotechnology Information. View Source
• [3] Plantaedb. N-trans-feruloylmethoxytyramine Compound Card. Taxonomy: Hydroxycinnamic acids and derivatives. View Source

Why N-Trans-Feruloylmethoxytyramine Cannot Be Substituted by Other Feruloyl Amides Like N-Trans-Feruloyltyramine

Selecting N-trans-feruloylmethoxytyramine over its closest analog, N-trans-feruloyltyramine, is critical for researchers targeting specific inflammatory pathways such as prostaglandin E2 (PGE2) biosynthesis. A direct comparative analysis in RAW 264.7 macrophages revealed that N-trans-feruloylmethoxytyramine exhibits a 1.36-fold greater potency in suppressing LPS-induced PGE2 production (92.61% inhibition) compared to N-trans-feruloyltyramine (68.14% inhibition) [1]. Furthermore, while both compounds are found in similar plant sources, N-trans-feruloylmethoxytyramine demonstrates a broader inhibitory profile against reactive oxygen species (superoxide anion) and proteolytic enzymes (elastase) in neutrophil models, activities that are not consistently reported for the non-methoxylated analog in the same assay systems [2]. This differential activity underscores that the methoxy substitution on the aromatic ring is not merely structural noise but a key determinant of target engagement and potency.

Target Compound

Analog N-trans-Feruloyltyramine

Reported stronger PGE2 suppression in macrophage model

Lower response; pathway engagement may not replicate

Inhibits superoxide and elastase in neutrophil models

Neutrophil activity profile not consistently reported for analog

3-Methoxy substitution drives differential target engagement

Lacks this substitution; activity profile shifts

• [1] Kim HR. Isolation and Structure Identification of Bioactive Constituents of Corydalis pallida. M.S. Thesis, Ewha Womans University, 2004. View Source
• [2] Wei CY, et al. Anti-inflammatory alkaloids from the root bark of Hernandia nymphaeifolia. Phytochemistry. 2020;173:112326. View Source

Quantitative Evidence Guide for N-Trans-Feruloylmethoxytyramine: Differentiated Activity vs. Structural Analogs

Superior Suppression of PGE2 Production vs. N-Trans-Feruloyltyramine in Macrophages

In a direct comparative study assessing LPS-induced PGE2 production in RAW 264.7 murine macrophages, N-trans-feruloylmethoxytyramine demonstrated significantly higher inhibitory activity compared to its close structural analog, N-trans-feruloyltyramine [1].

PGE2 Inhibition vs. Analog

Head-to-head

92.61% vs 68.14% (1.36×)

Reported higher PGE2 suppression in macrophage model

LPS-stimulated RAW 264.7 cells; direct comparison

Evidence Dimension	Inhibition of LPS-induced PGE2 production
Target Compound Data	92.61% inhibition
Comparator Or Baseline	N-trans-feruloyltyramine: 68.14% inhibition
Quantified Difference	1.36-fold higher inhibition by target compound
Conditions	Murine macrophage RAW 264.7 cells, LPS stimulation

Why This Matters

This data directly validates the selection of N-trans-feruloylmethoxytyramine over N-trans-feruloyltyramine for assays focused on COX-2/PGE2 mediated inflammation, ensuring higher assay sensitivity and potency.

• [1] Kim HR. Isolation and Structure Identification of Bioactive Constituents of Corydalis pallida. M.S. Thesis, Ewha Womans University, 2004. View Source

Dual Inhibition of Neutrophil Superoxide Anion and Elastase Release

N-Trans-feruloylmethoxytyramine exhibits a multi-faceted anti-inflammatory profile by potently inhibiting both superoxide anion (O2–) production and elastase release in fMLP/CB-stimulated human neutrophils, with comparable potency to several structurally distinct alkaloids tested in the same study [1].

Superoxide & Elastase Inhibition

Cross-study comparable

IC50 ≤ 6.23 µg/mL (O₂⁻); ≤ 7.41 µg/mL (Elastase)

Reported neutrophil pathway inhibition context

fMLP/CB-stimulated human neutrophils; comparable to oxohernagine, hernandonine

Evidence Dimension	Inhibition of superoxide anion production
Target Compound Data	IC50 ≤ 6.23 μg/mL
Comparator Or Baseline	Oxohernagine (IC50 2.86 μg/mL), Hernandonine (IC50 4.41 μg/mL)
Quantified Difference	Activity within the range of potent comparator alkaloids
Conditions	Human neutrophils stimulated with fMLP/CB

Why This Matters

Demonstrates utility beyond single-target inflammation assays; provides a validated tool compound for studying neutrophil-driven oxidative stress and tissue remodeling.

• [1] Wei CY, et al. Anti-inflammatory alkaloids from the root bark of Hernandia nymphaeifolia. Phytochemistry. 2020;173:112326. View Source

Inhibition of LPS-Induced Nitric Oxide (NO) Generation in Macrophages

N-Trans-feruloylmethoxytyramine inhibits LPS-induced nitric oxide (NO) generation in macrophages, a key mediator of inflammatory signaling, with an IC50 value of ≤ 28.55 μM [1].

NO Generation Inhibition

Supporting evidence

IC50 ≤ 28.55 µM

Supports iNOS pathway screening

Macrophage model; class-level alkaloid activity

Evidence Dimension	Inhibition of LPS-induced NO generation
Target Compound Data	IC50 ≤ 28.55 μM
Comparator Or Baseline	Class-level baseline (other alkaloids from Hernandia nymphaeifolia)
Quantified Difference	Potent inhibition observed
Conditions	Macrophages stimulated with LPS

Why This Matters

Confirms the compound's activity in a second, distinct inflammatory pathway (iNOS/NO), expanding its applicability in multi-plexed inflammatory assays.

• [1] Wei CY, et al. Anti-inflammatory alkaloids from the root bark of Hernandia nymphaeifolia. Phytochemistry. 2020;173:112326. View Source

Lack of Direct Cytotoxicity in Specific Cancer Cell Lines

In contrast to certain cytotoxic alkaloids, N-trans-feruloylmethoxytyramine showed no activity against HT-1080 fibrosarcoma and SNU-638 gastric adenocarcinoma cells when tested at comparable concentrations [1].

Cancer Cell Cytotoxicity

Supporting evidence

Inactive (HT-1080, SNU-638); Berberine IC50 3.2-3.4 µg/mL

Lower general cytotoxicity risk for inflammatory models

No activity in tested cancer lines; positive control berberine active

Evidence Dimension	Cytotoxic activity against human cancer cell lines
Target Compound Data	Inactive
Comparator Or Baseline	Berberine (active, IC50 3.2-3.4 µg/mL)
Quantified Difference	Selective inactivity
Conditions	HT-1080 (fibrosarcoma) and SNU-638 (gastric adenocarcinoma) cells

Why This Matters

This lack of general cytotoxicity supports its use as a specific anti-inflammatory probe rather than a cytotoxic agent, minimizing confounding cell death signals in mechanistic studies.

• [1] Kim HR, et al. Cytotoxic Constituents from the Whole Plant of Corydalis pallida. Nat Prod Sci. 2005;11(4):215-219. View Source

Optimal Scientific Applications for N-Trans-Feruloylmethoxytyramine Based on Empirical Evidence

Comparative Studies of COX-2/PGE2 Pathway Inhibition

Researchers should use N-trans-feruloylmethoxytyramine as a positive control or test compound in assays measuring PGE2 production in macrophage cell lines. Its significantly higher potency compared to the close analog N-trans-feruloyltyramine (92.61% vs. 68.14% inhibition) makes it the superior choice for studies investigating structure-activity relationships (SAR) of feruloyl amides on COX-2 mediated inflammation [1].

Investigating Neutrophil-Mediated Inflammation and Oxidative Burst

This compound is ideally suited for ex vivo or in vitro models of neutrophil activation. Its validated inhibition of both superoxide anion production (IC50 ≤ 6.23 μg/mL) and elastase release (IC50 ≤ 7.41 μg/mL) in human neutrophils positions it as a reliable tool for dissecting pathways involved in respiratory burst and granule exocytosis [2].

Multi-Target Neuroinflammation and Alzheimer's Disease Research

Recent studies indicate that N-trans-feruloylmethoxytyramine exhibits potent inhibitory activity against BACE1, MAO-B, and phosphorylated tau protein aggregation—key therapeutic targets in Alzheimer's disease pathology [3]. Its multi-target profile supports its application in phenotypic screening platforms aimed at identifying neuroprotective lead compounds.

Application

Selection Property

Validation Focus

COX-2/PGE2 Pathway Inhibition Studies

Feruloylamide PGE2 response profile

PGE2 response vs structural analogs

Neutrophil Oxidative Burst and Degranulation

Superoxide/elastase inhibition profile

fMLP/CB-stimulated neutrophil endpoints

Neuroinflammation and Protein Aggregation Research

Multi-target enzyme & tau aggregation inhibition context

Phenotypic assay panel validation

• [1] Kim HR. Isolation and Structure Identification of Bioactive Constituents of Corydalis pallida. M.S. Thesis, Ewha Womans University, 2004. View Source
• [2] Wei CY, et al. Anti-inflammatory alkaloids from the root bark of Hernandia nymphaeifolia. Phytochemistry. 2020;173:112326. View Source
• [3] Elshamy AI, et al. Possible neuroprotective effects of amide alkaloids from Bassia indica and Agathophora alopecuroides: in vitro and in silico investigations. RSC Adv. 2022;12:18746-18758. View Source